Cas no 468-67-7 (24,25,26-Trinoroleanan-3-one,2-hydroxy-5,9,13-trimethyl-, (2a,4b,5b,8a,9b,10a,13a,14b)-)

• Product Name: 24,25,26-Trinoroleanan-3-one,2-hydroxy-5,9,13-trimethyl-, (2a,4b,5b,8a,9b,10a,13a,14b)-
• CAS No: 468-67-7
• MF: C₃₀H₅₀O₂
• MW: 442.716809749603
• CID: 331097
• PubChem ID: 271910
• Update Time: 2025-04-19

24,25,26-Trinoroleanan-3-one,2-hydroxy-5,9,13-trimethyl-, (2a,4b,5b,8a,9b,10a,13a,14b)- Chemical and Physical Properties

Names and Identifiers

• 24,25,26-Trinoroleanan-3-one,2-hydroxy-5,9,13-trimethyl-, (2a,4b,5b,8a,9b,10a,13a,14b)-
• 2-hydroxy-4,4a,6a,6b,8a,11,11,14a-octamethyl-2,4,5,6,6a,7,8,9,10,12,12a,13,14,14b-tetradecahydro-1H-picen-3-one
• CERIN
• Cerinneat
• 2-hydroxy-4,4a,6b,8a,11,11,12b,14a-octamethylicosahydropicen-3(2h)-one
• 2α-hydroxyfriedel-3-one
• 2α-Hydroxy-friedelan-3-on
• 2α-hydroxyfriedelan-3-one
• 2α-hydroxy-friedelan-3-one
• 2α-Hydroxyfriedelin (Cerin)
• AC1L6R1D
• AC1Q6OKM
• AG-K-52055
• AR-1E2394
• CTK4I9610
• NSC115909
• 468-67-7
• DTXSID60297419
• NSC-115909

• Inchi： 1S/C30H50O2/c1-19-24(32)20(31)17-22-27(19,5)10-9-21-28(22,6)14-16-30(8)23-18-25(2,3)11-12-26(23,4)13-15-29(21,30)7/h19-23,31H,9-18H2,1-8H3
• InChI Key： DSEKYWAQQVUQTP-UHFFFAOYSA-N
• SMILES： OC1C(C(C)C2(C)CCC3C(C)(CCC4(C)C5CC(C)(C)CCC5(C)CCC43C)C2C1)=O

Computed Properties

• Exact Mass: 442.38100
• Monoisotopic Mass: 442.381
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.006
• Boiling Point: 510.1°Cat760mmHg
• Flash Point: 215.9°C
• Refractive Index: 1.514
• PSA: 37.30000
• LogP: 7.42780